Cas no 1895519-70-6 (1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylmethanol)

• Product Name: 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylmethanol
• CAS No: 1895519-70-6
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6135133
• PubChem ID: 116963484
• Update Time: 2025-06-15

1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylmethanol
• EN300-1784589
• 1895519-70-6
• [1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropyl]methanol

• Inchi： 1S/C12H14N2O/c1-14-8-13-10-6-9(2-3-11(10)14)12(7-15)4-5-12/h2-3,6,8,15H,4-5,7H2,1H3
• InChI Key： KANJIJYMPYLHEA-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC3=C(C=2)N=CN3C)CC1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylmethanol

Comprehensive Overview of 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylmethanol (CAS No. 1895519-70-6)

1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylmethanol (CAS No. 1895519-70-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique benzodiazole and cyclopropylmethanol moieties, exhibits remarkable potential in various applications, including drug development and functional material synthesis. Researchers and industry professionals are increasingly exploring its properties due to its structural versatility and promising bioactive profile.

The molecular structure of 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylmethanol combines a benzodiazole core with a cyclopropylmethanol side chain, which contributes to its stability and reactivity. This combination makes it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in targeting specific enzymatic pathways. The compound's CAS No. 1895519-70-6 is frequently searched in academic databases, reflecting its growing importance in scientific research.

In the context of current trends, 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylmethanol aligns with the rising demand for small-molecule inhibitors and bioactive scaffolds. Its potential applications in cancer research and neurodegenerative diseases have sparked interest among researchers. For instance, its ability to modulate specific protein interactions makes it a candidate for further investigation in drug discovery pipelines. Additionally, its synthetic accessibility and structural tunability are often cited as key advantages in peer-reviewed literature.

From a technical standpoint, the synthesis of 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylmethanol involves multi-step organic reactions, including cyclization and functional group transformations. The compound's purity and yield are critical factors for its successful application in downstream processes. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its structure and confirm its identity. These methods ensure that the compound meets the stringent requirements of pharmaceutical and material science applications.

The commercial availability of 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylmethanol (CAS No. 1895519-70-6) has also expanded its use in industrial settings. Suppliers often highlight its role as a building block for advanced materials and pharmaceutical intermediates. As the demand for custom synthesis and high-purity compounds grows, this compound is expected to play a pivotal role in meeting these needs. Its compatibility with various catalytic systems further enhances its utility in large-scale production.

In summary, 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylmethanol (CAS No. 1895519-70-6) represents a versatile and highly relevant compound in modern chemistry. Its applications span from medicinal chemistry to material science, driven by its unique structural features and functional properties. As research continues to uncover new possibilities for this molecule, its significance in both academic and industrial contexts is likely to increase. For those seeking detailed technical data or procurement options, referencing its CAS number and IUPAC name is essential for accurate identification and sourcing.